Cas no 296796-42-4 (5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile)

• Product Name: 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CAS No: 296796-42-4
• MF: C₁₄H₇F₃N₄
• MW: 288.227392435074
• CID: 3066903
• PubChem ID: 689154
• Update Time: 2025-04-21

5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• DTXSID601326621
• 296796-42-4
• AB00093179-07
• SCHEMBL1009507
• AG-205/11316002
• MLS001213082
• HMS2828N23
• AB00093179-01
• AG-205/12759043
• STK183286
• EU-0048762
• 5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-3-yl cyanide
• AKOS000560862
• 5-Phenyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CHEMBL1462812
• NCGC00287941-01
• SMR000514784
• MJGNWUULORTGBF-UHFFFAOYSA-N

• Inchi： 1S/C14H7F3N4/c15-14(16,17)12-6-11(9-4-2-1-3-5-9)20-13-10(7-18)8-19-21(12)13/h1-6,8H
• InChI Key： MJGNWUULORTGBF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC=CC=2)=NC2=C(C#N)C=NN12)(F)F

Computed Properties

• Exact Mass: 288.06228073Da
• Monoisotopic Mass: 288.06228073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54Ų